Cas no 123633-27-2 (Benzoic acid, 2-methyl-6-[[(methylamino)carbonyl]amino]- (9CI))

• Product Name: Benzoic acid, 2-methyl-6-[[(methylamino)carbonyl]amino]- (9CI)
• CAS No: 123633-27-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 1023040
• PubChem ID: 45089819
• Update Time: 2025-04-20

Benzoic acid, 2-methyl-6-[[(methylamino)carbonyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-6-[[(methylamino)carbonyl]amino]- (9CI)
• AKOS013573772
• BENZOIC ACID, 2-METHYL-6-[[(METHYLAMINO)CARBONYL]AMINO]-
• 123633-27-2
• DB-285615

• Inchi： 1S/C10H12N2O3/c1-6-4-3-5-7(8(6)9(13)14)12-10(15)11-2/h3-5H,1-2H3,(H,13,14)(H2,11,12,15)
• InChI Key： RKAAPVJONXHVMS-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1NC(NC)=O)=O

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43